Cas no 2034316-31-7 (2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1))

• Product Name: 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1)
• CAS No: 2034316-31-7
• MF: C₁₆H₁₄ClN₇S
• MW: 371.847259044647
• CID: 5377217
• Update Time: 2025-07-20

2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1)

• Inchi： 1S/C16H13N7S.ClH/c1-11-4-3-7-17-15(11)20-16-19-14(9-24-16)12-5-2-6-13(8-12)23-10-18-21-22-23;/h2-10H,1H3,(H,17,19,20);1H
• InChI Key： GMQUONGJTWTANS-UHFFFAOYSA-N
• SMILES： C1(NC2=NC(C3=CC=CC(N4C=NN=N4)=C3)=CS2)=NC=CC=C1C.[H]Cl

Additional information on 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1)

Introduction to 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) (CAS No. 2034316-31-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple heterocyclic scaffolds, including pyridine, thiazole, and tetrazole, which are well-known for their diverse pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further biochemical and pharmacological investigations.

The structural composition of 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) is characterized by a complex arrangement of nitrogen-rich heterocycles. The presence of a pyridine ring provides a basic nitrogen atom that can participate in hydrogen bonding interactions, while the thiazole ring introduces sulfur atoms that can engage in various coordination events with metal ions or biological targets. The tetrazole moiety at the phenyl ring further enhances the compound's potential reactivity and binding affinity. These structural elements collectively contribute to the molecule's versatility in interacting with biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with multifunctional properties. 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) has emerged as a promising candidate in this context due to its ability to modulate multiple biological pathways simultaneously. Studies have suggested that this compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The precise mechanisms by which it exerts these effects are still under investigation but preliminary findings indicate its potential as a lead compound for drug development.

The synthesis of 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) involves a series of multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the condensation of appropriate precursors to form the thiazole ring, followed by functionalization at the phenyl ring with the tetrazole moiety. The introduction of the pyridine amine group is typically achieved through nucleophilic substitution or reductive amination reactions. The final step involves salt formation with hydrochloric acid to improve the compound's handling properties. Advanced synthetic techniques such as flow chemistry have been explored to enhance scalability and reproducibility.

From a computational chemistry perspective, 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity profiles. For instance, docking simulations have revealed that it can bind effectively to enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory responses. Additionally, it has shown potential interactions with protein kinases involved in cancer signaling pathways. These findings have guided the design of more refined derivatives with enhanced therapeutic efficacy.

The pharmacokinetic properties of 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-, hydrochloride (1:1) are also of significant interest. Preliminary in vitro studies have indicated moderate solubility in aqueous media and reasonable metabolic stability. These characteristics are crucial for determining its bioavailability and therapeutic window upon administration. Further investigations are ongoing to optimize its pharmacokinetic profile through structural modifications aimed at improving solubility and reducing metabolic clearance rates.

In conclusion, 2-Pyridinamine, 3-methyl-N-[4-[3-(1H-tetrazol-1-yl)phenyl]-2-thiazolyl]-,hydrochloride (CAS No.2034316-31-7), represents a fascinating example of how intricate molecular architectures can lead to novel bioactive compounds with significant therapeutic potential. Its unique combination of heterocyclic moieties offers multiple opportunities for interaction with biological targets across various disease areas including cancer chemoprevention,neuroprotection,and anti-inflammatory therapies.As research continues, this compound is poised to play an important role in the development of next-generation pharmaceuticals designed to address complex pathological conditions.